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Cat. No.: B144113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromopyridine is a pivotal heterocyclic building block in organic synthesis, particularly

valued in the pharmaceutical and agrochemical industries. Its unique electronic properties and

reactivity make it a versatile precursor for the synthesis of a wide array of more complex

molecules. This guide provides a comprehensive overview of 2-bromopyridine, focusing on its

core physicochemical properties, detailed synthesis protocols, and key synthetic applications

with experimental details.

Core Data and Physicochemical Properties
2-Bromopyridine is a colorless to pale yellow liquid at room temperature.[1] Its fundamental

identifiers and physicochemical properties are summarized below for easy reference.

Table 1: Chemical Identifiers and Physical Properties of 2-Bromopyridine
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Identifier/Property Value Reference(s)

CAS Number 109-04-6 [2]

Molecular Formula C₅H₄BrN [2]

Molecular Weight 158.00 g/mol [2]

IUPAC Name 2-bromopyridine [2]

Synonyms
o-Bromopyridine, 2-Pyridyl

bromide
[2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 192-194 °C [1]

Density 1.650 g/mL at 25 °C [1]

Refractive Index 1.5705 - 1.5725 (20 °C) [1]

Flash Point 54 °C [1]

Solubility 2.5 g/L in water (20 °C) [1]

pKa (of conjugate acid) 0.71 [2]

Molecular Structure and Spectroscopic Data
The structure of 2-bromopyridine features a bromine atom at the C2 position of the pyridine

ring. This position is electronically distinct due to the influence of the adjacent nitrogen atom.

Molecular Structure:
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Synthesis of 2-Bromopyridine

Reactants Process

2-Aminopyridine Hydrobromic Acid Bromine Sodium Nitrite Sodium Hydroxide Start: Cooling HBr

Add 2-Aminopyridine

Add Bromine (forms perbromide)

Diazotization with NaNO₂

Neutralization with NaOH

Workup: Ether Extraction

Drying over KOH

Purification: Distillation

Product: 2-Bromopyridine
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Key Reactions of 2-Bromopyridine

Reaction Pathways

Products

2-Bromopyridine

Lithiation

n-BuLi

Suzuki Coupling

R-B(OH)₂
Pd Catalyst, Base

Buchwald-Hartwig
Amination

R₂NH
Pd Catalyst, Base

2-Lithiopyridine 2-Arylpyridine 2-Aminopyridine
Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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